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Compound of Interest

Compound Name: Metal phthalein

Cat. No.: B107331

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of Metal Phthalein, a vital metallochromic indicator. Detailed experimental
protocols for its synthesis and its use in the quantitative determination of metal ions are
presented, along with key performance data and visualizations to support researchers in their
laboratory work.

Core Concepts: Chemical Structure and Properties

Metal Phthalein, systematically known as 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-
hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyllmethyl-
(carboxymethyl)amino]acetic acid, is a complexometric indicator belonging to the phthalein dye
family.[1] Its utility stems from its ability to form distinctly colored complexes with alkaline earth
metal ions, most notably calcium, in alkaline solutions.

The structure of Metal Phthalein features a central phthalein core functionalized with two
cresol rings, which are further substituted with iminodiacetic acid groups. These iminodiacetic
acid moieties are the key to its function as a chelating agent, binding with metal ions to induce
a conformational change in the molecule that results in a visible color change.

Synonyms: o-Cresolphthalein Complexone, Phthalein Purple, Xylenolphthalein-
bis(iminodiacetic acid)[2][3]
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Below is a summary of the key chemical and physical properties of Metal Phthalein:

Property Value Reference
CAS Number 2411-89-4 [2][3]
Molecular Formula Cs2H32N2012 [4]
Molecular Weight 636.60 g/mol [3]
Appearance Off-white to light brown powder  [1]

Melting Point 181-186 °C (decomposes) [5]

Sparingly soluble in water;
Solubility Soluble in alkaline solutions [6]

and ethanol

Absorption Maximum (Amax) 577-580 nm (in 0.1 M NaOH) [71[8]

- > 750 (in 0.1 M NaOH at
Absorptivity (A 1%/1cm) [9]
Amax)

Mechanism of Action: Metal lon Chelation

The functionality of Metal Phthalein as a metallochromic indicator is predicated on the
principles of chelation and the resulting alteration of the molecule's electronic structure. In an
alkaline environment (typically pH 10-11), the carboxylic acid and phenolic hydroxyl groups of
the iminodiacetic acid moieties are deprotonated, rendering the molecule capable of acting as
a polydentate ligand.

Upon the introduction of divalent metal cations, such as Ca?*, the deprotonated groups
coordinate with the metal ion, forming a stable chelate complex. This complexation forces a
structural rearrangement of the phthalein backbone, leading to a delocalization of 1t-electrons
across the conjugated system. This change in electron distribution alters the molecule's ability
to absorb light, resulting in a shift of the absorption maximum to the visible region and the
appearance of a distinct violet or purple-red color. The intensity of the color produced is directly
proportional to the concentration of the metal ion in the sample.
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Experimental Protocols

Synthesis of o-Cresolphthalein (Precursor to Metal
Phthalein)

This protocol describes the synthesis of o-cresolphthalein, the precursor to Metal Phthalein,
via a Friedel-Crafts acylation reaction.

Materials:

Phthalic anhydride

e 0-Cresol

e Anhydrous zinc chloride

e Concentrated hydrochloric acid

e 10% Sodium hydroxide solution

o Water

« Ethanol (for recrystallization, optional)

Procedure:

In a suitable reaction vessel, thoroughly mix 500g of phthalic anhydride with 600g of o-
cresol.

o Gently heat the mixture with stirring until all components are dissolved.
» While stirring vigorously, rapidly add 600g of anhydrous zinc chloride to the mixture.

e Heat the reaction mixture to 105-110°C and maintain this temperature for 5-6 hours with
continuous stirring.

» After the reaction is complete, add 1000 mL of water and stir until the reaction mass is
dissolved.
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e Pour the resulting solution into a larger vessel containing 10 L of water and 500 mL of
concentrated hydrochloric acid. A solid precipitate will form.

o Collect the crude product by filtration and wash it several times with water.

o For purification, transfer the crude product to a large container and add 1500 mL of 10%
sodium hydroxide solution. Stir or heat gently to dissolve.

¢ Dilute the solution with 5000 mL of water, cool, and filter to remove any insoluble impurities.
 Acidify the filtrate with hydrochloric acid until it is acidic to litmus paper.
o Cool the acidified solution to induce crystallization.

o Collect the purified o-cresolphthalein crystals by filtration, wash with water, and air dry.

Colorimetric Determination of Calcium in Serum

This protocol outlines a common application of Metal Phthalein in the quantitative analysis of
calcium in serum samples.

Principle: Calcium in the serum sample reacts with o-Cresolphthalein Complexone in an
alkaline buffer to form a purple-colored complex. The intensity of the color, measured
spectrophotometrically at approximately 575 nm, is directly proportional to the calcium
concentration in the sample. 8-Hydroxyquinoline is often included in the reagent to prevent
interference from magnesium.

Materials and Reagents:

o Color Reagent: A solution containing o-Cresolphthalein Complexone and 8-hydroxyquinoline
in a suitable solvent.

o Buffer Reagent: An alkaline buffer solution (e.g., 2-amino-2-methyl-1-propanol buffer, pH
10.5).

o Working Reagent: Prepared by mixing equal volumes of the Color Reagent and Buffer
Reagent. This solution should be prepared fresh daily.
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Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

Serum Samples: Patient or control serum.

Spectrophotometer: Capable of measuring absorbance at 570-580 nm.

Pipettes and test tubes.
Procedure:

o Preparation of Working Reagent: Mix equal volumes of the Color Reagent and Buffer
Reagent. Allow the mixture to stand at room temperature for at least 20 minutes before use.

o Assay Setup: Label test tubes for a blank, standard, and each serum sample to be tested.
e Pipetting:

o Blank: Add 1.0 mL of the Working Reagent.

o Standard: Add 1.0 mL of the Working Reagent and 20 pL of the Calcium Standard.

o Sample: Add 1.0 mL of the Working Reagent and 20 pL of the serum sample.

 Incubation: Mix the contents of each tube thoroughly and incubate at room temperature for 5
minutes.

e Measurement:

o Set the spectrophotometer to a wavelength of 575 nm.

o Zero the instrument using the blank.

o Measure and record the absorbance of the standard and each sample.
e Calculation:

o Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x
Concentration of Standard
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Conclusion

Metal Phthalein (o-Cresolphthalein Complexone) remains a cornerstone in the field of
analytical chemistry, particularly for the determination of alkaline earth metals. Its robust
performance, coupled with the simplicity of the colorimetric assays in which it is employed,
ensures its continued relevance in clinical diagnostics and research. This guide has provided
the fundamental chemical and physical properties, a detailed mechanism of action, and
comprehensive experimental protocols to aid researchers in the effective application of this
versatile indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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